Cas no 65558-09-0 (4-(butan-2-yl)phenyl 6-chloro-6-deoxy-beta-D-glucopyranoside)

• Product name: 4-(butan-2-yl)phenyl 6-chloro-6-deoxy-beta-D-glucopyranoside
• CAS No: 65558-09-0
• MF: C₁₆H₂₃ClO₅
• MW: 330.803824663162
• CID: 1692861
• PubChem ID: 191772

4-(butan-2-yl)phenyl 6-chloro-6-deoxy-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yl)phenyl 6-chloro-6-deoxy-beta-D-glucopyranoside
• beta-D-Glucopyranoside, 4-(1-methylpropyl)phenyl 6-chloro-6-deoxy-
• DTXSID70984146
• SCHEMBL9573743
• p-(sec-Butyl)-phenyl-6-chloro-6-deoxy-beta-D-glucopyranoside
• 65558-09-0
• 4-(Butan-2-yl)phenyl 6-chloro-6-deoxyhexopyranoside

• Inchi： InChI=1S/C16H23ClO5/c1-3-9(2)10-4-6-11(7-5-10)21-16-15(20)14(19)13(18)12(8-17)22-16/h4-7,9,12-16,18-20H,3,8H2,1-2H3/t9?,12-,13-,14+,15-,16-/m1/s1
• InChI Key： CSFATBHJTXKPLU-YLHHEPAUSA-N
• SMILES： CCC(C)C1=CC=C(C=C1)OC2C(C(C(C(O2)CCl)O)O)O

Computed Properties

• Exact Mass: 330.12349
• Monoisotopic Mass: 330.1234015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.15